Cas no 468-19-9 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- COROGLAUCIGENIN
- 468-19-9
- NS00093757
- NSC 144150
- Card-20(22)-enolide, 3,14,19-trihydroxy-, (3-beta,5-alpha)-
- 3-beta,14,19-Trihydroxy-5-alpha-card-20(22)-enolide
- (3.BETA.,5.ALPHA.)-3,14,19-TRIHYDROXYCARD-20(22)-ENOLIDE
- 5alpha-Card-20(22)-enolide, 3beta,14,19-trihydroxy-
- 5-alpha-CARD-20(22)-ENOLIDE, 3-beta,14,19-TRIHYDROXY-
- SCHEMBL21578189
- VN7G3DMZ7D
- Card-20(22)-enolide, 3,14,19-trihydroxy-, (3.beta.,5.alpha.)-
- UNII-VN7G3DMZ7D
- NSC-144150
- CHEMBL495179
- DTXSID20963663
- NSC144150
- Card-20(22)-enolide,14,19-trihydroxy-, (3.beta.,5.alpha.)-
- 3,14,19-trihydroxycard-20(22)-enolide
- 5.alpha.-Card-20(22)-enolide,14,19-trihydroxy-
- 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,14-dihydroxy-10-(hydroxymethyl)-13-methyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-uran-5-one
- CHEBI:229087
-
-
- Inchi: 1S/C23H34O5/c1-21-7-5-18-19(3-2-15-11-16(25)4-8-22(15,18)13-24)23(21,27)9-6-17(21)14-10-20(26)28-12-14/h10,15-19,24-25,27H,2-9,11-13H2,1H3/t15-,16-,17+,18-,19+,21+,22+,23-/m0/s1
- InChI Key: CDMVQQAHEQVSMF-AULARHRYSA-N
- SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(CO)CC[C@@H](C[C@@H]3CC[C@@H]21)O
Computed Properties
- Exact Mass: 390.24100
- Monoisotopic Mass: 390.241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87A^2
Experimental Properties
- Density: 1.29
- Boiling Point: 595.5°C at 760 mmHg
- Flash Point: 205.4°C
- Refractive Index: 1.604
- PSA: 86.99000
- LogP: 2.57670
Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
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